10.1039/B606715H | Synthetic strategies for preparing BEDT-TTF derivatives functionalised with metal ion binding groups

Synthetic strategies for preparing BEDT-TTF derivatives functionalised with metal ion binding groups

New Journal of Chemistry Pub Date: 2006-10-02 DOI: 10.1039/B606715H

Abstract

The syntheses of BEDT-TTF (ET) derivatives with potential metal ion binding pyridyl, bipyridyl and terpyridyl groups is achieved either by stepwise construction of the organosulfur core or via reactions of hydroxymethyl-ET for which a cheap and efficient four step route is reported. The tosylate of hydroxymethyl-ET, reported for the first time, undergoes nucleophilic substitutions with pyridyl, bipyridyl- and terpyridyl-thiolates to give new donors. The X-ray crystal structures of two substituted ET derivatives show considerable deviation of the organosulfur donor system from planarity by bending about the short molecular axis of the ET group.

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Journal Name：New Journal of Chemistry

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